Cas no 150017-46-2 (1-amino-1H-Pyrazole-4-carboxylic acid methyl ester)

• Product Name: 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester
• CAS No: 150017-46-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 99999
• PubChem ID: 15152484
• Update Time: 2025-08-03

1-amino-1H-Pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester
• 1H-Pyrazole-4-carboxylicacid, 1-amino-, methyl ester
• Methyl 1-aMino-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid,1-amino-,methylester(9CI)
• 1H-Pyrazole-4-carboxylicacid,1-aMino-,Methylester
• METHYL 1-AMINOPYRAZOLE-4-CARBOXYLATE
• Methyl1-amino-1H-pyrazole-4-carboxylate
• 150017-46-2
• DB-351750

• Inchi： 1S/C5H7N3O2/c1-10-5(9)4-2-7-8(6)3-4/h2-3H,6H2,1H3
• InChI Key： IUJQMHXWPRMZFB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1)N)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Refractive Index: 1.599

Additional information on 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester

Comprehensive Guide to 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester (CAS No. 150017-46-2): Properties, Applications, and Market Insights

1-amino-1H-Pyrazole-4-carboxylic acid methyl ester (CAS No. 150017-46-2) is a versatile heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrazole derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and specialty chemicals. With the increasing demand for bioactive compounds in medicinal chemistry, this intermediate has become particularly relevant in current research trends focusing on small molecule therapeutics and precision agriculture solutions.

The molecular structure of 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester features both amino and ester functional groups, making it exceptionally valuable for structure-activity relationship (SAR) studies. Researchers frequently utilize this compound as a precursor in the synthesis of more complex pyrazole-containing molecules, which are known for their diverse biological activities. Recent publications in ACS Medicinal Chemistry Letters and European Journal of Medicinal Chemistry highlight its growing importance in developing kinase inhibitors and antimicrobial agents.

From a commercial perspective, the global market for pyrazole derivatives like 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester is experiencing steady growth, driven by expanding applications in pharmaceutical intermediates and crop protection chemicals. Leading chemical suppliers have reported increased inquiries about this specific compound, particularly from research institutions working on next-generation therapeutics for oncology and metabolic disorders. The compound's structure-activity relationship potential makes it especially valuable in drug discovery pipelines targeting protein-protein interactions.

In synthetic applications, 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester demonstrates excellent reactivity in nucleophilic substitution reactions and cyclization processes. Its methyl ester group offers convenient handles for further derivatization, while the amino functionality provides opportunities for creating diverse molecular architectures. Recent patent literature reveals its utility in preparing biologically active compounds with improved pharmacokinetic properties, addressing current challenges in drug bioavailability optimization.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it particularly suitable for various process chemistry applications. Analytical data shows that 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester maintains excellent purity under standard storage conditions, a critical factor for its use in GMP-compliant synthesis. These characteristics align well with the pharmaceutical industry's growing emphasis on quality by design (QbD) principles in intermediate selection.

Emerging research directions for 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester include its potential application in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The compound's ability to coordinate with transition metals while maintaining its biological activity opens new possibilities in theranostic agent development. This dual functionality addresses the current scientific community's interest in multifunctional molecules that can serve both diagnostic and therapeutic purposes.

From a regulatory standpoint, 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester is classified as a standard research chemical without special handling requirements, making it accessible to a broad range of scientific users. However, researchers should consult recent REACH compliance updates and ICH guidelines when incorporating this compound into pharmaceutical development programs. The substance's well-documented safety profile in scientific literature contributes to its popularity in academic and industrial laboratories.

The synthesis and application of 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester continue to evolve with advancements in green chemistry methodologies. Recent publications demonstrate improved synthetic routes that enhance atom economy while reducing environmental impact, responding to the chemical industry's push toward sustainable manufacturing. These developments position the compound favorably in the context of growing environmental, social, and governance (ESG) considerations in chemical production.

Analytical characterization of 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy, with established protocols available in the literature. The compound's well-defined spectroscopic signatures facilitate quality control in research applications, particularly important for studies requiring high compound purity in biological testing. These analytical features support its use in high-throughput screening platforms and combinatorial chemistry approaches.

Looking ahead, the scientific community anticipates expanding applications for 1-amino-1H-Pyrazole-4-carboxylic acid methyl ester in personalized medicine and targeted drug delivery systems. Its structural versatility aligns with current trends in fragment-based drug design, where small, well-characterized building blocks are essential for efficient lead optimization. As research into pyrazole pharmacology advances, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative small molecule drugs.